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Introduction
Ammonium lactate, the ammonium salt of lactic acid, is a compound with significant

applications in the pharmaceutical and cosmetic industries, primarily valued for its moisturizing

and keratolytic properties.[1][2] This technical guide delves into the historical discovery and the

evolution of the synthesis of ammonium lactate, providing a comprehensive overview for

researchers, scientists, and professionals in drug development. While the precise moment of its

first synthesis is not clearly documented, its history is intrinsically linked to the discovery of its

constituent parts: lactic acid and ammonia.

The Precursor: The Discovery of Lactic Acid
The story of ammonium lactate begins with the isolation of its acidic component. In 1780, the

Swedish chemist Carl Wilhelm Scheele first isolated lactic acid from sour milk, initially naming it

"Mjölksyra" (milk acid).[3][4][5] This discovery laid the fundamental groundwork for the future

synthesis of its salts. A few decades later, in 1808, Jöns Jacob Berzelius discovered that lactic

acid is also a component of muscle tissue.[3][4] The structure of lactic acid was later

established by Johannes Wislicenus in 1873.[3] The understanding of lactic acid production

was further advanced in 1856 when Louis Pasteur identified the role of Lactobacillus in its

fermentation.[3][6] This biological pathway became the basis for the first commercial production

of lactic acid by the German pharmacy Boehringer Ingelheim in 1895.[3]
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The Emergence of Ammonium Lactate: A Logical
Synthesis
While a specific individual and date for the first synthesis of ammonium lactate are not

prominently recorded in historical chemical literature, its preparation is a straightforward acid-

base neutralization reaction. Following the isolation and characterization of lactic acid, and with

the growing understanding of chemical principles in the 19th century, the synthesis of its

ammonium salt would have been a logical and achievable step for chemists of the era. The

reaction of an acid with a base to form a salt was a well-established concept.

The primary method for the synthesis of ammonium lactate is the direct reaction of lactic acid

with ammonia, typically in the form of ammonium hydroxide.[1][7] This reaction is a simple

neutralization that yields the ammonium salt of the carboxylic acid.

Modern Synthesis Methodologies
In contemporary chemical and pharmaceutical manufacturing, two primary routes are employed

for the synthesis of ammonium lactate: direct chemical synthesis and fermentation.

Chemical Synthesis
The direct chemical synthesis remains a prevalent method for producing ammonium lactate.

This process involves the controlled reaction of an aqueous solution of lactic acid with aqueous

ammonia (ammonium hydroxide).[8]

The following is a generalized protocol based on modern patented methods for the production

of an ammonium lactate solution:

Reaction Setup: A reaction vessel equipped with a stirrer and temperature control is charged

with a concentrated aqueous solution of lactic acid (e.g., 80-90%).

Neutralization: Aqueous ammonia (e.g., 28% solution) is slowly added to the lactic acid

solution while stirring. The reaction is exothermic, and the temperature is typically controlled

to remain within a specific range (e.g., below 100°C).[8]

pH Adjustment: The addition of aqueous ammonia continues until the desired pH is

achieved, typically in the range of 5.0-7.0 for pharmaceutical and cosmetic applications.
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Aging and Purification: The resulting ammonium lactate solution may be aged for a period

to ensure complete reaction and then subjected to purification steps, which can include

filtration and ion exchange, to remove any unreacted starting materials or byproducts.

Experimental Workflow: Chemical Synthesis of Ammonium Lactate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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